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Compound of Interest

Compound Name: BPI-9016M

Cat. No.: B1192325 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of BPI-9016M for in

vitro applications. Below you will find troubleshooting advice, frequently asked questions

(FAQs), detailed experimental protocols, and key data presented in a clear, accessible format

to facilitate your research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BPI-9016M?

A1: The recommended solvent for preparing a stock solution of BPI-9016M is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO). BPI-9016M is soluble in DMSO at a concentration of

100 mg/mL.

Q2: How should I store the solid BPI-9016M and its stock solution?

A2: Proper storage is crucial to maintain the integrity of BPI-9016M. For the solid compound,

short-term storage at 0-4°C and long-term storage at -20°C is recommended. The DMSO stock

solution should be stored at -80°C for up to 6 months or at -20°C for up to 1 month. To avoid

repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use

volumes.

Q3: My BPI-9016M precipitates when I dilute the DMSO stock solution into my aqueous cell

culture medium. What should I do?
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A3: Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic

compounds. Please refer to the "Troubleshooting Guide: Preventing Precipitation" section

below for detailed steps to address this.

Q4: What is the stability of BPI-9016M in cell culture medium at 37°C?

A4: Currently, there is no publicly available quantitative data on the half-life or degradation rate

of BPI-9016M in aqueous cell culture media such as RPMI-1640 or DMEM at 37°C. As a best

practice for long-duration experiments (e.g., over 24 hours), it is recommended to replenish the

medium with freshly diluted BPI-9016M every 24 hours to ensure a consistent effective

concentration.

Q5: What is the mechanism of action of BPI-9016M?

A5: BPI-9016M is a potent and selective dual inhibitor of the receptor tyrosine kinases c-Met

and AXL. By inhibiting these kinases, BPI-9016M disrupts downstream signaling pathways,

such as the PI3K/AKT and RAS/MAPK pathways, which are crucial for tumor cell proliferation,

survival, migration, and invasion.

Data Summary Tables
Table 1: Solubility of BPI-9016M

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (217.19 mM)

May require sonication to fully

dissolve. Use of newly opened,

anhydrous DMSO is

recommended as hygroscopic

DMSO can impact solubility.[1]

Table 2: Storage and Stability of BPI-9016M
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Form
Storage
Temperature

Stability Period Notes

Solid Powder 0 - 4°C
Short-term (days to

weeks)

Store in a dry, dark

place.

Solid Powder -20°C
Long-term (months to

years)

Store in a dry, dark

place.

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and protected from

light.[1]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and protected from

light.[1]

Working Solution in

Aqueous Media
37°C Data not available

Best practice: prepare

fresh for each

experiment and

replenish for long-term

cultures.

Troubleshooting Guide: Preventing Precipitation
Encountering precipitation when diluting a DMSO stock of a hydrophobic compound into an

aqueous buffer or cell culture medium is a frequent challenge. The following steps can help

mitigate this issue.

Key Recommendations:

Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture

medium below 0.5%, and ideally at or below 0.1%. Higher concentrations can be cytotoxic

and increase the likelihood of precipitation. Always include a vehicle control (medium with

the same final DMSO concentration) in your experiments.
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Pre-warm the Medium: Always use cell culture medium that has been pre-warmed to 37°C

before adding the BPI-9016M stock solution. Adding the stock to cold medium can cause

thermal shock and induce precipitation.

Dilution Technique: Add the DMSO stock solution dropwise to the pre-warmed medium while

gently vortexing or swirling. Never add the aqueous medium directly to the concentrated

DMSO stock.

Serial Dilution: For higher final concentrations of BPI-9016M, consider a serial dilution

approach. First, create an intermediate dilution in a smaller volume of medium and ensure it

is fully dissolved before adding it to the final culture volume.

Sonication: If a slight precipitate forms after dilution, brief sonication in a water bath sonicator

may help to redissolve the compound. However, use this method with caution as excessive

sonication can degrade the compound.

Experimental Protocols
Protocol 1: Preparation of BPI-9016M Stock Solution (50
mM in DMSO)
Materials:

BPI-9016M (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of BPI-9016M: The molecular weight of BPI-9016M is 460.43

g/mol . To prepare a 50 mM stock solution, you will need 23.02 mg of BPI-9016M per 1 mL of

DMSO.
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Weigh the BPI-9016M: Accurately weigh the calculated amount of BPI-9016M powder and

place it in a sterile microcentrifuge tube.

Add DMSO: Add the corresponding volume of anhydrous DMSO to the microcentrifuge tube.

Dissolve the compound: Vortex the tube vigorously until the powder is completely dissolved.

If necessary, briefly sonicate the tube in a water bath to aid dissolution. Visually inspect the

solution to ensure there are no visible particles.

Aliquot and store: Aliquot the stock solution into single-use volumes in sterile microcentrifuge

tubes. Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Protocol 2: Dilution of BPI-9016M Stock Solution for
Cell-Based Assays
Materials:

BPI-9016M stock solution (e.g., 50 mM in DMSO)

Pre-warmed (37°C) sterile cell culture medium (e.g., RPMI-1640, DMEM)

Sterile tubes for dilution

Procedure:

Determine the final desired concentration of BPI-9016M and the final volume of the cell

culture medium.

Calculate the volume of stock solution needed. For example, to prepare 10 mL of medium

with a final concentration of 10 µM BPI-9016M from a 50 mM stock, you would need 2 µL of

the stock solution.

Perform the dilution:

Pipette the final volume of pre-warmed cell culture medium into a sterile tube.

While gently vortexing or swirling the medium, add the calculated volume of the BPI-
9016M DMSO stock solution dropwise.
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Continue to mix gently for a few seconds to ensure homogeneity.

Final DMSO concentration check: Ensure the final DMSO concentration is within the

acceptable range for your cell line (ideally ≤ 0.1%).

Use immediately: Add the freshly prepared BPI-9016M-containing medium to your cell

cultures.

Visualizations

Stock Solution Preparation

Working Solution Preparation
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Click to download full resolution via product page

Caption: Experimental workflow for preparing BPI-9016M solutions.
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Caption: BPI-9016M inhibits c-Met and AXL signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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